Cas no 2172231-55-7 (5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine
• CAS No: 2172231-55-7
• MF: C₁₅H₂₀FNO
• MW: 249.32380771637
• CID: 5834642
• PubChem ID: 165958908
• Update Time: 2025-06-09

5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine
• EN300-1587000
• 2172231-55-7

• Inchi： 1S/C15H20FNO/c1-3-9-17-10-5-6-12(11-17)13-7-4-8-14(18-2)15(13)16/h4,6-8H,3,5,9-11H2,1-2H3
• InChI Key： WVJATSJUEAZFOH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1=CCCN(CCC)C1)OC

Computed Properties

• Exact Mass: 249.15289242g/mol
• Monoisotopic Mass: 249.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine

5-(2-Fluoro-3-Methoxyphenyl)-1-Propyl-1,2,3,6-Tetrahydropyridine: A Comprehensive Overview

The compound 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine, identified by the CAS number 2172231-55-7, is a notable member of the tetrahydropyridine class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a tetrahydropyridine ring system substituted with a fluorinated methoxyphenyl group at the 5-position and a propyl group at the 1-position. These substituents contribute to its distinctive chemical behavior and functional properties.

Recent studies have highlighted the importance of tetrahydropyridine derivatives like 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine in drug discovery. The tetrahydropyridine core is known for its ability to act as a scaffold for various bioactive molecules. The presence of the fluorinated methoxyphenyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets. This makes it a promising candidate for exploring new therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

The synthesis of 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine involves a series of well-established organic reactions. Key steps include the preparation of the phenolic precursor through Friedel-Crafts alkylation or acylation followed by substitution reactions to introduce the propyl group. The final product is obtained through cyclization reactions that form the tetrahydropyridine ring system. Researchers have optimized these synthetic pathways to enhance yield and purity, ensuring that the compound is readily available for further studies.

In terms of pharmacological activity, 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine has shown potential as an antioxidant and anti-inflammatory agent. Experimental data indicate that the compound exhibits significant radical scavenging activity due to its electron-rich aromatic system. Additionally, its ability to inhibit pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests its utility in managing inflammatory conditions.

The structural versatility of 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing new catalysts and sensors. Furthermore, its fluorescent properties under UV light make it a potential candidate for use in fluorescent labeling and imaging technologies.

In conclusion, 5-(2-fluoro-3-methoxyphenyl)-1-propyl-1,2,3,6-tetrahydropyridine, with its unique chemical structure and diverse functional properties, represents a valuable addition to the arsenal of compounds available for scientific research and industrial applications. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing our understanding of tetrahydropyridine chemistry and its practical applications.